Cas no 84604-86-4 (Benzene,1,2-dibromo-4-methoxy-5-(4-nitrophenoxy)-)

• Product Name: Benzene,1,2-dibromo-4-methoxy-5-(4-nitrophenoxy)-
• CAS No: 84604-86-4
• MF: C₁₃H₉Br₂NO₄
• MW: 403.022862195969
• CID: 727963
• PubChem ID: 3020005
• Update Time: 2025-04-19

Benzene,1,2-dibromo-4-methoxy-5-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dibromo-4-methoxy-5-(4-nitrophenoxy)-
• 1,2-dibromo-4-methoxy-5-(4-nitrophenoxy)benzene
• 4,5-dibromo-2-(4-nitrophenoxy)anisole
• EINECS 283-370-8
• DTXSID30233602
• 84604-86-4
• NS00038580

• Inchi： 1S/C13H9Br2NO4/c1-19-12-6-10(14)11(15)7-13(12)20-9-4-2-8(3-5-9)16(17)18/h2-7H,1H3
• InChI Key： RJPFFSWADWMPCT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])OC)Br

Computed Properties

• Exact Mass: 402.88778g/mol
• Monoisotopic Mass: 400.88983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 64.3Ų